Cas no 1996519-82-4 (5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1996519-82-4
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 6082067
• PubChem ID: 165484643
• Update Time: 2025-05-21

5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid
• 1996519-82-4
• 5-[3-(methylsulfanyl)propyl]-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120244

• Inchi： 1S/C7H10N2O3S/c1-13-4-2-3-5-8-6(7(10)11)9-12-5/h2-4H2,1H3,(H,10,11)
• InChI Key： DFCZYYYORSATDU-UHFFFAOYSA-N
• SMILES： S(C)CCCC1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Additional information on 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid

5-3-(Methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1996519-82-4): A Comprehensive Overview

5-3-(Methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1996519-82-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid is characterized by a central 1,2,4-oxadiazole ring linked to a propyl chain with a methylsulfanyl group. The presence of the methylsulfanyl group imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further research and development in various therapeutic areas.

Recent studies have highlighted the potential of 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Beyond its anti-inflammatory properties, 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid has also shown promising results in antimicrobial research. A study conducted at the University of California found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial effects is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

In the realm of cancer research, 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its potential as an anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

The synthetic route for preparing 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid involves a multi-step process that includes the formation of an intermediate nitrile derivative followed by cyclization to form the 1,2,4-oxadiazole ring. The final step involves carboxylation to introduce the carboxylic acid group. This synthetic approach allows for the efficient production of the compound with high purity and yield.

In terms of safety and toxicity profiles, preliminary studies suggest that 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. Ongoing research is focused on optimizing its pharmacokinetic properties and developing suitable formulations for various routes of administration.

The potential applications of 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid extend beyond its direct therapeutic uses. It can serve as a valuable tool for investigating the biological roles of 1,2,4-oxadiazoles in cellular processes and disease mechanisms. Additionally, its unique chemical structure makes it an attractive starting point for the design and synthesis of novel derivatives with enhanced biological activities.

In conclusion, 5-3-(methylsulfanyl)propyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1996519-82-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical settings. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, infections, and cancer.